3-(3-hydroxy-3-methylbutyl)-N-1-oxaspiro[4.5]dec-3-ylbenzamide
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Description
3-(3-hydroxy-3-methylbutyl)-N-1-oxaspiro[4.5]dec-3-ylbenzamide is a useful research compound. Its molecular formula is C21H31NO3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.23039385 g/mol and the complexity rating of the compound is 456. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
A series of 1-thia-4-azaspiro[4.5]decan-3-ones, structurally related to the compound of interest, was synthesized and evaluated against human coronavirus and influenza virus. Compounds within this series exhibited significant inhibition of human coronavirus 229E replication, highlighting the potential of spirocyclic compounds for antiviral drug development (Çağla Begüm Apaydın et al., 2019).
Analgesic Properties
NYX-2925, a novel N-methyl-d-aspartate (NMDA) receptor modulator with a related spirocyclic structure, demonstrated rapid and long-lasting analgesia in rat models of neuropathic pain without developing tolerance to its analgesic effects, suggesting the therapeutic potential of spirocyclic compounds in pain management (N. Ghoreishi-Haack et al., 2018).
Antituberculosis Activity
A series of 5-methyl-N-(3-oxo-1-thia-4-azaspiro(4.5)dec-4-yl)-3-phenyl-1H-indole-2-carboxamide derivatives was synthesized and characterized, with certain compounds exhibiting significant in vitro antituberculosis activity against Mycobacterium tuberculosis H37Rv. This indicates the potential utility of spirocyclic compounds in the development of new antituberculosis agents (Özlen Güzel et al., 2006).
Muscarinic Receptor Agonism
Research on 1-oxa-8-azaspiro[4.5]decane derivatives, including YM796, has shown these compounds to exhibit muscarinic agonistic activity, particularly at M1 receptors, demonstrating their potential in cognitive impairment treatments (F. Wanibuchi et al., 1994).
Properties
IUPAC Name |
3-(3-hydroxy-3-methylbutyl)-N-(1-oxaspiro[4.5]decan-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31NO3/c1-20(2,24)12-9-16-7-6-8-17(13-16)19(23)22-18-14-21(25-15-18)10-4-3-5-11-21/h6-8,13,18,24H,3-5,9-12,14-15H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZJGFPYUEQFCBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCC1=CC(=CC=C1)C(=O)NC2CC3(CCCCC3)OC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.